Cas no 45125-00-6 (D-Glutamic Acid 5-tert-Butyl Ester)

• Product Name: D-Glutamic Acid 5-tert-Butyl Ester
• CAS No: 45125-00-6
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD00153437
• CID: 328718
• PubChem ID: 7016383
• Update Time: 2025-06-26

D-Glutamic Acid 5-tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-5-(tert-butoxy)-5-oxopentanoic acid
• H-D-Glu(Otbu)-OH
• D-Glutamic acid 5-tert-butyl ester
• D-Glutamic acid γ-tert-butyl ester
• D-Glutamicacid, 5-(1,1-dimethylethyl) ester
• H-D-b-HOGlu(otBu)-OH
• (2R)-2-amino-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid
• D-Glutamic Acid 5-tert-Butyl Ester

• MDL： MFCD00153437
• Inchi： 1S/C9H17NO4/c1-9(2,3)14-7(11)5-4-6(10)8(12)13/h6H,4-5,10H2,1-3H3,(H,12,13)/t6-/m1/s1
• InChI Key： OIOAKXPMBIZAHL-ZCFIWIBFSA-N
• SMILES： O(C(CC[C@H](C(=O)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.11600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (30 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 89.62000
• LogP: 1.22050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on D-Glutamic Acid 5-tert-Butyl Ester

D-Glutamic Acid 5-tert-Butyl Ester (CAS No. 45125-00-6): A Comprehensive Overview

D-Glutamic Acid 5-tert-Butyl Ester, identified by the Chemical Abstracts Service Number (CAS No.) 45125-00-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural properties, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its applications span across multiple domains, including drug development, enzyme inhibition studies, and the exploration of novel therapeutic agents.

The molecular structure of D-Glutamic Acid 5-tert-Butyl Ester consists of a glutamic acid backbone with a tert-butyl ester group attached to the fifth carbon atom. This modification enhances its stability and reactivity, making it an invaluable tool in synthetic chemistry. The presence of the ester group not only influences its solubility and metabolic pathways but also opens up diverse possibilities for further functionalization, enabling researchers to tailor its properties for specific applications.

In recent years, D-Glutamic Acid 5-tert-Butyl Ester has been extensively studied for its potential role in modulating neural activity. Glutamic acid is a fundamental neurotransmitter in the central nervous system, and derivatives like this one are being explored for their ability to interact with neurotransmitter receptors and channels. Preliminary studies suggest that this compound may have neuroprotective properties, making it a promising candidate for the development of treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Moreover, the tert-butyl group in the molecule enhances its interaction with biological targets by increasing hydrophobicity. This characteristic is particularly beneficial in drug design, where optimizing solubility and bioavailability is critical. Researchers have leveraged this property to develop novel prodrugs that release active pharmaceutical ingredients under specific physiological conditions, thereby improving therapeutic efficacy.

Recent advancements in computational chemistry have also highlighted the potential of D-Glutamic Acid 5-tert-Butyl Ester as a scaffold for designing small-molecule inhibitors. Molecular docking studies have demonstrated its ability to bind effectively to various enzymes and receptors implicated in metabolic disorders and inflammation. These findings are particularly exciting as they provide a rational basis for developing targeted therapies that can modulate disease pathways at the molecular level.

The synthesis of D-Glutamic Acid 5-tert-Butyl Ester involves multi-step organic reactions, typically starting from glutamic acid derivatives. The introduction of the tert-butyl ester group requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In addition to its pharmaceutical applications, D-Glutamic Acid 5-tert-Butyl Ester has found utility in biochemical research. It serves as a substrate for enzymes involved in amino acid metabolism, allowing researchers to study enzyme kinetics and regulatory mechanisms. Its role in metabolic pathways has also been explored in the context of nutrition and dietetics, where it contributes to understanding how amino acids are utilized by the body.

The growing interest in natural product-inspired drug design has further propelled the study of compounds like D-Glutamic Acid 5-tert-Butyl Ester. By examining biosynthetic pathways and structural motifs found in nature, chemists can identify novel scaffolds with therapeutic potential. This approach aligns well with the increasing demand for sustainable and environmentally friendly drug development strategies.

Future research directions for D-Glutamic Acid 5-tert-Butyl Ester include exploring its role in modulating immune responses. Glutamate signaling has been implicated in various inflammatory processes, and derivatives like this one may offer new avenues for developing immunomodulatory therapies. Additionally, studies are underway to investigate its potential applications in regenerative medicine, where it could play a role in promoting tissue repair and regeneration.

The versatility of D-Glutamic Acid 5-tert-Butyl Ester makes it a valuable asset in both academic research and industrial development. Its unique structural features and functional properties continue to inspire innovative approaches across multiple scientific disciplines. As our understanding of biological systems grows more sophisticated, compounds like this one will undoubtedly play an increasingly important role in shaping the future of medicine and biotechnology.